Cas no 1759-05-3 (Benzene,1,1'-sulfonylbis[4-chloro-3-nitro-)
Benzene,1,1'-sulfonylbis[4-chloro-3-nitro- is a chlorinated and nitrated aromatic sulfone compound characterized by its distinct molecular structure featuring two benzene rings linked by a sulfonyl group, with chloro and nitro substituents at the 4 and 3 positions, respectively. This compound is primarily utilized in specialized organic synthesis and intermediate applications, where its functional groups enable further derivatization or participation in cross-coupling reactions. Its stability and reactivity make it suitable for research and industrial processes requiring precise aromatic modifications. The presence of both electron-withdrawing nitro and chloro groups enhances its utility in electrophilic substitution reactions, offering controlled selectivity in synthetic pathways.
1759-05-3 structure
Product Name:Benzene,1,1'-sulfonylbis[4-chloro-3-nitro-
CAS No:1759-05-3
MF:C12H6Cl2N2O6S
MW:377.156839847565
MDL:MFCD00044066
CID:140816
PubChem ID:74475
Update Time:2025-06-06
Benzene,1,1'-sulfonylbis[4-chloro-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-(4-chloro-3-nitrophenyl)sulfonyl-2-nitrobenzene
- Bis(4-chloro-3-nitrophenyl)sulphone
- 3,3'-dinitro-4,4'-dichlorodiphenyl sulfone
- 3,4'-dichlorodiphenyl sulfone
- 4.4'-Dichlor-3.3'-dinitro-diphenylsulfon
- AC1L2LZI
- AC1Q5AND
- Bis-(4-chlor-3-nitro-phenyl)-sulfon
- bis(4-chloro-3-nitrophenyl) sulfone
- bis-(4-chloro-3-nitro-phenyl) sulfone
- CTK4D6030
- NSC4447
- STOCK1S-23068
- 4,4'-Sulfonylbis(1-chloro-2-nitrobenzene)
- 4,4'-Dichloro-3,3'-dinitrodiphenyl sulfone
- 1-chloro-4-(4-chloro-3-nitrophenylsulfonyl)-2-nitroenzene
- Benzene,1,1'-sulfonylbis[4-chloro-3-nitro-
- bis(4-chloro-3-nitrophenyl)sulfone
- bis(4-chloro-3-nitrophenyl) sulphone
- 1,1'-sulfonylbis[4-chloro-3-nitro-Benzene
- NS00025775
- AI3-04010
- FT-0739729
- 1759-05-3
- Diphenylsulfone, 4,4'-dichloro-3,3'-dinitro-
- MFCD00044066
- 4-CHLORO-3-NITROPHENYL SULFONE
- Benzene, 1,1'-sulfonylbis(4-chloro-3-nitro-
- BAA75905
- EINECS 217-159-9
- 1-chloro-4-(4-chloro-3-nitro-phenyl)sulfonyl-2-nitro-benzene
- NSC-4447
- 1-chloro-4-[(4-chloro-3-nitrophenyl)sulphonyl]-2-nitrobenzene
- Sulfone, bis(4-chloro-3-nitrophenyl)
- AKOS001038416
- Diphenylsulfone,4'-dichloro-3,3'-dinitro-
- Benzene, 1,1'-sulfonylbis[4-chloro-3-nitro-
- Z56757028
- DTXSID50170040
- 1,1'-sulfonylbis(4-chloro-3-nitrobenzene)
- SCHEMBL809482
- Benzene, {1,1'-sulfonylbis[4-chloro-3-nitro-}
- Benzene,1'-sulfonylbis[4-chloro-3-nitro-
- 3,3'-Dinitro-4, 4'-dichlorodiphenyl sulfone
- 1,1'-Sulfonylbis[4-chloro-3-nitrobenzene]
- NSC 4447
- (2-Chloro-5-((4-chloro-3-(hydroxy(oxido)amino)phenyl)sulfonyl)phenyl)(hydroxy)azane oxide
- CS-0268940
- 1-chloro-4-(4-chloro-3-nitrobenzenesulfonyl)-2-nitrobenzene
- DB-065132
- YSEMNCKHWQEMTC-UHFFFAOYSA-N
- STK332538
-
- MDL: MFCD00044066
- Inchi: 1S/C12H6Cl2N2O6S/c13-9-3-1-7(5-11(9)15(17)18)23(21,22)8-2-4-10(14)12(6-8)16(19)20/h1-6H
- InChI Key: YSEMNCKHWQEMTC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(C1C=CC(=C(C=1)[N+](=O)[O-])Cl)(=O)=O
Computed Properties
- Exact Mass: 375.93248
- Monoisotopic Mass: 375.9323625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 561.0±50.0 °C at 760 mmHg
- Flash Point: 293.1±30.1 °C
- PSA: 120.42
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Benzene,1,1'-sulfonylbis[4-chloro-3-nitro- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 1759
- Safety Instruction: H303+H313+H333
- Packing Group:III
- Hazard Level:8
- HazardClass:8
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzene,1,1'-sulfonylbis[4-chloro-3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB238816-250 mg |
1-Chloro-4-[(4-chloro-3-nitrophenyl)sulphonyl]-2-nitrobenzene |
1759-05-3 | 250 mg |
€212.70 | 2023-07-20 | ||
| abcr | AB238816-1 g |
1-Chloro-4-[(4-chloro-3-nitrophenyl)sulphonyl]-2-nitrobenzene |
1759-05-3 | 1 g |
€403.90 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339610-250mg |
4,4'-Sulfonylbis(1-chloro-2-nitrobenzene) |
1759-05-3 | 98% | 250mg |
¥3484 | 2023-04-15 | |
| eNovation Chemicals LLC | Y1264346-250mg |
Benzene, 1,1'-sulfonylbis[4-chloro-3-nitro- |
1759-05-3 | 97% | 250mg |
$310 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1264346-1g |
Benzene, 1,1'-sulfonylbis[4-chloro-3-nitro- |
1759-05-3 | 97% | 1g |
$525 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1264346-5g |
Benzene, 1,1'-sulfonylbis[4-chloro-3-nitro- |
1759-05-3 | 97% | 5g |
$2100 | 2024-06-07 | |
| abcr | AB238816-250mg |
1-Chloro-4-[(4-chloro-3-nitrophenyl)sulphonyl]-2-nitrobenzene; . |
1759-05-3 | 250mg |
€280.00 | 2025-02-17 | ||
| abcr | AB238816-1g |
1-Chloro-4-[(4-chloro-3-nitrophenyl)sulphonyl]-2-nitrobenzene; . |
1759-05-3 | 1g |
€518.00 | 2025-02-17 | ||
| eNovation Chemicals LLC | Y1264346-250mg |
Benzene, 1,1'-sulfonylbis[4-chloro-3-nitro- |
1759-05-3 | 97% | 250mg |
$320 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1264346-1g |
Benzene, 1,1'-sulfonylbis[4-chloro-3-nitro- |
1759-05-3 | 97% | 1g |
$550 | 2025-03-01 |
Benzene,1,1'-sulfonylbis[4-chloro-3-nitro- Related Literature
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1. Role of oxadiazole moiety in different D–A polyazothines and related resistive switching propertiesLiang Pan,Benlin Hu,Xiaojian Zhu,Xinxin Chen,Jie Shang,Hongwei Tan,Wuhong Xue,Yuejin Zhu,Gang Liu,Run-Wei Li J. Mater. Chem. C 2013 1 4556
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